Cas no 61797-98-6 (Decanoic acid, 10-oxo-10-(phenylamino)-)

• Product Name: Decanoic acid, 10-oxo-10-(phenylamino)-
• CAS No: 61797-98-6
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 465831
• PubChem ID: 71392019
• Update Time: 2025-04-19

Decanoic acid, 10-oxo-10-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 10-oxo-10-(phenylamino)-
• 10-anilino-10-oxodecanoic acid
• 61797-98-6
• DTXSID70813841

• Inchi： 1S/C16H23NO3/c18-15(17-14-10-6-5-7-11-14)12-8-3-1-2-4-9-13-16(19)20/h5-7,10-11H,1-4,8-9,12-13H2,(H,17,18)(H,19,20)
• InChI Key： ORRKJZVNXONAPT-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCC(=O)O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.16789
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides